Cas no 88961-89-1 (Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]-)

Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]- structure
88961-89-1 structure
Product Name:Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]-
CAS No:88961-89-1
MF:C17H20O4S2
MW:352.468302726746
CID:618083
PubChem ID:57272586
Update Time:2025-04-19

Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-[3-[[(4-methylphenyl)sulfonyl]oxy]butyl]-2-thienyl]-
    • 4-(5-acetylthiophen-2-yl)butan-2-yl 4-methylbenzenesulfonate
    • 4-(5-Acetylthiophen-2-yl)butan-2-yl 4-methylbenzene-1-sulfonate
    • SCHEMBL10731053
    • 88961-89-1
    • DTXSID70720723
    • Inchi: 1S/C17H20O4S2/c1-12-4-9-16(10-5-12)23(19,20)21-13(2)6-7-15-8-11-17(22-15)14(3)18/h4-5,8-11,13H,6-7H2,1-3H3
    • InChI Key: CIASZADOIBNFMU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CCC1=CC=C(C(C)=O)S1

Computed Properties

  • Exact Mass: 352.08030146g/mol
  • Monoisotopic Mass: 352.08030146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 97.1Ų
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